4-{[(2,2-Dichlorocyclopropyl)methyl]sulfanyl}-2-nitroaniline

• CAS No.: 64915-55-5
• Molecular Formula: C10H10Cl2N2O2S
• Molecular Weight: 293.17 g/mol
• IUPAC Name: 4-[(2,2-dichlorocyclopropyl)methylsulfanyl]-2-nitroaniline
• InChI: InChI=1S/C10H10Cl2N2O2S/c11-10(12)4-6(10)5-17-7-1-2-8(13)9(3-7)14(15)16/h1-3,6H,4-5,13H2
• InChI Key: NNZDCLXPJUSUQM-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1(Cl)Cl)CSC2=CC(=C(C=C2)N)[N+](=O)[O-]

Description

4-{[(2,2-Dichlorocyclopropyl)methyl]sulfanyl}-2-nitroaniline is a useful research compound. Its molecular formula is C10H10Cl2N2O2S and its molecular weight is 293.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of 11.75 g (0.06 mole) of 2-nitro-4-thiocyanoaniline in 500 ml of absolute ethanol under N2 there is added 2.5 g (0.06 mole) of sodium borohydride in portions. The mixture is stirred at room temperature for 15 minutes and then refluxed for 15 minutes. The heating mantle is removed and 3.9 g (0.06 mole) of KOH in 30 ml of absolute ethanol is added. The mixture is stirred for 1 minute. A solution of 12.25 g (0.06 mole) of 1-bromomethyl-2,2-dichlorocyclopropane in 30 ml of absolute ethanol is added and the mixture is stirred at room temperature for 15 minutes and then refluxed for 2 hours. Equal amounts of H2O and CHCl3 are added until 2 layers are formed. The organic layer is separated, dried (MgSO4), and the solvent removed in vacuo to give a red oil which is chromatographed on silica gel. Elution with ethyl ether gives 9.6 g of red oil.